8-[(1-phenyl-1H-1,2,3-triazol-5-yl)carbonyl]tetrahydro-2H-pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione

• IUPAC Name: 2-(3-phenyltriazole-4-carbonyl)-1,3,4,7,8,9a-hexahydropyrazino[1,2-a]pyrazine-6,9-dione
• InChI: InChI=1S/C16H16N6O3/c23-14-9-17-15(24)13-10-20(6-7-21(13)14)16(25)12-8-18-19-22(12)11-4-2-1-3-5-11/h1-5,8,13H,6-7,9-10H2,(H,17,24)
• InChI Key: GEGBEDDIKSHKLL-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(CN1C(=O)C3=CN=NN3C4=CC=CC=C4)C(=O)NCC2=O
• Molecular Formula: C16H16N6O3
• Molecular Weight: 340.34 g/mol

Description

The compound “8-[(1-phenyl-1H-1,2,3-triazol-5-yl)carbonyl]tetrahydro-2H-pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione” is a novel 1H-1,2,3-triazole analog. Triazole molecules play a vital role in pharmaceuticals and agrochemicals due to their broad range of applications in biomedicinal, biochemical, and material sciences.

Synthesis Analysis

The synthesis of similar triazole analogs was accomplished using (S)-(-) ethyl lactate as a starting material. This compound underwent Suzuki–Miyaura cross-coupling reaction with different arylboronic acids in aqueous medium to afford the target molecules.

Molecular Structure Analysis

The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H NMR, 13C NMR, FT-IR, HRMS, and where applicable 19F NMR spectroscopy.

Chemical Reactions Analysis

The compounds were evaluated for their carbonic anhydrase-II enzyme inhibitory activity in vitro. A preliminary structure-activity relationship suggested that the presence of a polar group at the 1H-1,2,3-triazole substituted phenyl ring in these derivatives has contributed to the overall activity of these compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds were characterized by 1H NMR, 13C NMR, FT-IR, HRMS.

Mechanism of Action

Via molecular docking, it was deduced that the compounds exhibit inhibitory potential through direct binding with the active site residues of carbonic anhydrase-II enzyme.

Safety and Hazards

The safety of these compounds was evaluated on MRC-5 as a normal cell line and it was found that most of the synthesized compounds have proper selectivity against normal and cytotoxic cancerous cell lines.